Cas no 873537-30-5 (3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline)

• Product Name: 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline
• CAS No: 873537-30-5
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• CID: 657245
• PubChem ID: 39871075
• Update Time: 2025-07-21

3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
• 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline
• 873537-30-5
• CS-0249295
• AKOS005205928
• starbld0019387
• SB79553
• DTXSID80653856
• SCHEMBL880495
• EN300-43050

• Inchi： 1S/C12H18FN3/c1-15-5-2-6-16(8-7-15)12-4-3-10(14)9-11(12)13/h3-4,9H,2,5-8,14H2,1H3
• InChI Key： DZVMBVDQVQEWNT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(C)CCC1)N

Computed Properties

• Exact Mass: 223.14847575g/mol
• Monoisotopic Mass: 223.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.5Ų

Additional information on 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline

Introduction to 3-Fluoro-4-(4-Methyl-1,4-diazepan-1-yl)aniline (CAS No. 873537-30-5)

3-Fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline, with the CAS number 873537-30-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted aniline moiety and a 4-methyl-1,4-diazepane ring. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline is composed of an aniline core with a fluoro substituent at the 3-position and a 4-methyl-1,4-diazepane ring attached at the 4-position. The fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The 4-methyl-1,4-diazepane ring, on the other hand, provides additional flexibility and hydrogen-bonding capabilities, which can enhance the compound's binding affinity to target proteins.

In recent years, 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline has been studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as a scaffold for the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its affinity for specific neurotransmitter receptors make it an attractive candidate for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases.

Several studies have explored the pharmacological properties of 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent serotonin reuptake inhibition activity. This finding suggests that 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline could serve as a lead structure for developing new antidepressant drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its potential as an antidepressant, 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline has also shown promise in other therapeutic areas. Research conducted by a team at the University of California demonstrated that certain derivatives of this compound exhibited selective antagonism towards GABA-A receptors. This property could be leveraged to develop novel anxiolytic agents with fewer sedative side effects than traditional benzodiazepines.

In addition to its therapeutic applications, 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline has been used as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group compatibility make it a valuable building block in organic synthesis. For example, it can be readily functionalized through various chemical transformations such as acylation, alkylation, and coupling reactions to generate a wide range of structurally diverse compounds.

The synthesis of 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline typically involves several steps. One common approach is to start with 3-fluoroaniline and sequentially introduce the 4-methyl-piperazine moiety through reductive amination or other coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability requirements for industrial production.

The safety profile of 3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)aniline is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound has low toxicity and good metabolic stability. However, further research is needed to fully evaluate its safety in humans and to identify any potential adverse effects that may arise during long-term use.

In conclusion, 3-fluoro-4-(4-methyl-1,4-diazepan-1-y l)aniline (CAS No. 873537 - 30 - 5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.